5-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)-1,2-dihydropyridin-2-one

• Molecular Formula: C23H15N5O5
• Molecular Weight: 441.4 g/mol
• IUPAC Name: 2-[[5-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C23H15N5O5/c29-20-7-5-15(11-27(20)12-16-10-21(30)28-8-2-1-3-19(28)24-16)23-25-22(26-33-23)14-4-6-17-18(9-14)32-13-31-17/h1-11H,12-13H2
• InChI Key: DWISJHHFWKMLHD-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NOC(=N3)C4=CN(C(=O)C=C4)CC5=CC(=O)N6C=CC=CC6=N5

Description

The compound 5-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-({4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)-1,2-dihydropyridin-2-one is a heterocyclic molecule featuring three distinct pharmacophores:

1,3-Benzodioxol-5-yl group: A methylenedioxy-substituted aromatic ring, known to enhance lipophilicity and metabolic stability .

1,2,4-Oxadiazole ring: A five-membered heterocycle with nitrogen and oxygen atoms, often used to improve binding affinity and bioavailability in medicinal chemistry .

Synthesis likely involves cycloaddition or multi-component reactions, as demonstrated for similar oxadiazole derivatives .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares the target compound with structurally analogous molecules from the literature, focusing on substituents, molecular features, and inferred properties:

Compound	Key Structural Features	Molecular Weight	Inferred Properties	Reference
Target Compound	1,3-Benzodioxol-5-yl, 1,2,4-oxadiazole, pyrido[1,2-a]pyrimidin-4-one, dihydropyridin-2-one	~508 g/mol¹	High lipophilicity; potential kinase inhibition or anti-inflammatory activity	—
3-{(Z)-[3-(1,3-Benzodioxol-5-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(4-methyl-1-piperazinyl)-4H-pyrido[1,2-a]pyrimidin-4-one	Thioxo-thiazolidinone, methylpiperazinyl, pyrido[1,2-a]pyrimidin-4-one	~520 g/mol	Enhanced solubility due to piperazinyl group; thioxo group may influence redox activity
2-(1,3-Benzodioxol-5-yl)-7-(4-methylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Piperazinyl substitution at C7, pyrido[1,2-a]pyrimidin-4-one	~434 g/mol	Improved pharmacokinetics; potential CNS penetration
BI 665915 (Oxadiazole-containing FLAP inhibitor)	1,2,4-Oxadiazole, pyrimidine, cyclopropyl group	~476 g/mol	High FLAP binding (IC₅₀ < 10 nM); low human clearance predicted
Ethyl 4-{4-Oxo-3-[(Z)-(4-Oxo-3-Pentyl-2-Thioxo-1,3-Thiazolidin-5-ylidene)Methyl]-4H-Pyrido[1,2-a]Pyrimidin-2-yl}Piperazine-1-Carboxylate	Thioxo-thiazolidinone, esterified piperazine, pyrido[1,2-a]pyrimidin-4-one	~515 g/mol	Moderate metabolic stability; thioxo group may confer metal-binding properties

¹Calculated based on formula.

Key Structural and Functional Differences

Oxadiazole vs. Thiazolidinone: The target compound’s 1,2,4-oxadiazole ring (electron-deficient) may enhance hydrogen-bonding interactions compared to thioxo-thiazolidinone derivatives (electron-rich), which could influence target selectivity . Thioxo groups (e.g., in ) may confer redox activity or metal chelation, absent in the oxadiazole-based target.

Substituent Effects: Piperazinyl groups (e.g., in ) improve aqueous solubility and pharmacokinetics, whereas the target compound’s dihydropyridin-2-one moiety may enhance rigidity and planar stacking interactions.

Biological Implications: FLAP inhibitors like BI 665915 demonstrate that oxadiazole-containing compounds can achieve nanomolar potency, suggesting the target molecule may similarly target inflammatory pathways. Pyrido[1,2-a]pyrimidin-4-one derivatives (e.g., ) often exhibit kinase inhibition, implying the target compound could modulate analogous targets.